2-(Bromomethyl)-3-iodonaphthalene

• Molecular Formula: C11H8BrI
• Molecular Weight: 346.99 g/mol
• IUPAC Name: 2-(bromomethyl)-3-iodonaphthalene
• InChI: InChI=1S/C11H8BrI/c12-7-10-5-8-3-1-2-4-9(8)6-11(10)13/h1-6H,7H2
• InChI Key: IBAHZJFAPXYJGH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C(=CC2=C1)CBr)I

Description

2-(Bromomethyl)-3-iodonaphthalene is a useful research compound. Its molecular formula is C11H8BrI and its molecular weight is 346.99 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of triphenylphosphine (469 mg, 1.79 mmol) in dry CH2Cl2 (2 mL) was added dropwise to a stirred solution of carbon tetrabromide (592 mg, 1.79 mmol) and (3-iodo-2-naphthyl)methanol (423 mg, 1.49 mmol) in dry CH2Cl2 (11 mL) at room temperature under N2. The reaction was stirred for 4 h at room temperature and was concentrated in vacuo to give the crude product. This was purified by flash chromatography (Si, 25×160 mm, 0-50% EtOAc in hexanes gradient) to afford 2-(bromomethyl)-3-iodonaphthalene (469 mg, 91%), as a colorless solid. Rf=0.84 (20% EtOAc/hexanes). 1H NMR (600 MHz, CDCl3): δ 8.39 (s, 1H); 7.94 (s, 1H); 7.78-7.76 (m, 1H); 7.71-7.69 (m, 1H); 7.52-7.48 (m, 2H); 4.76 (s, 2H).